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Compound of Interest

Compound Name: Cresol red

Cat. No.: B154985

An In-depth Examination of the Chemical Structure, Properties, and Applications of o-
Cresolsulfonephthalein

Introduction

Cresol Red (o-cresolsulfonephthalein) is a triarylmethane dye widely utilized in scientific
research and various industrial applications.[1] Its primary function is as a pH indicator, notable
for its two distinct color transition ranges.[2] This technical guide provides a detailed overview
of Cresol Red's chemical structure, physicochemical properties, and practical applications,
with a focus on protocols relevant to researchers, scientists, and drug development
professionals.

Chemical Structure and CAS Number

Cresol Red, systematically named 3,3-bis(4-hydroxy-3-methylphenyl)-2,1A%-benzoxathiole-
1,1(3H)-dione, possesses a molecular formula of C21H1s0sS. Its structure is characterized by a
sulfonphthalein backbone with cresol derivatives.

CAS Number: 1733-12-6

The chemical structure of Cresol Red is fundamental to its function as a pH indicator. The
molecule can exist in different resonant structures depending on the proton concentration of the
solution, leading to observable color changes.
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Physicochemical Properties

The utility of Cresol Red as a pH indicator is defined by its specific physicochemical properties.
These quantitative parameters are crucial for accurate and reliable experimental work.

Property Value Conditions
Molecular Weight 382.43 g/mol
pKax ~1.0 25°C
pKaz 8.123 £ 0.004 25°C
- pH 0.2 (Red) to pH 1.8
pH Transition Range 1
(Yellow)
- pH 7.2 (Yellow) to pH 8.8
pH Transition Range 2 )
(Purplish-Red)[2]
Amax (Acidic form, Hzl) ~518 nm pH< 1.8
Amax (Intermediate form, HI7) 432-436 nm[3] pH4.5-6.8
Amax (Basic form, 127) 571-574 nm|[3] pH > 8.8

Isosbestic Point

~480 nm

Sparingly soluble in water;
Solubility Soluble in ethanol and dilute

alkalis.

pH Indicator Mechanism

Cresol Red's function as a pH indicator is based on its ability to exist in different colored forms
in response to changes in pH. The molecule undergoes protonation and deprotonation, which
alters its electronic conjugation and, consequently, its absorption spectrum in the visible range.
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Figure 1. Cresol Red pH indicator transition.

Experimental Protocols
Preparation of Cresol Red Indicator Solution (0.1% wiv)

This protocol details the preparation of a standard Cresol Red indicator solution for general
laboratory use.

Materials:

Cresol Red powder (0.1 g)

0.1 M Sodium Hydroxide (NaOH) solution (2.65 mL)

95% Ethanol (20 mL)

Distilled or deionized water

100 mL volumetric flask

Procedure:

e Accurately weigh 0.1 g of Cresol Red powder.

e In a 100 mL volumetric flask, combine the Cresol Red powder with 2.65 mL of 0.1 M NaOH
solution and 20 mL of 95% ethanol.[4]
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Gently warm and swirl the mixture until the Cresol Red has completely dissolved.

Once dissolved, dilute the solution to the 100 mL mark with distilled water.[4]

Mix the solution thoroughly by inverting the flask several times.

Store the prepared indicator solution in a well-sealed container, protected from light.

Spectrophotometric pH Measurement

This protocol outlines the use of Cresol Red for the precise determination of pH using a
spectrophotometer, a common technique in fields like oceanography. For highly accurate
measurements, purification of the Cresol Red dye is recommended to remove impurities that
can affect absorbance readings.[5][6]

Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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